5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C15H11ClN6
• Molecular Weight: 310.74 g/mol
• IUPAC Name: 5-amino-1-(6-chloro-2-phenylpyrimidin-4-yl)-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C15H11ClN6/c1-9-11(8-17)14(18)22(21-9)13-7-12(16)19-15(20-13)10-5-3-2-4-6-10/h2-7H,18H2,1H3
• InChI Key: UTRQWDCAFUOMAL-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C3=CC=CC=C3)Cl

Description

5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, CP-690,550, and is a selective Janus kinase 3 (JAK3) inhibitor.

Mechanism of Action

The mechanism of action of CP-690,550 involves the inhibition of the 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile enzyme, which is a key component of the immune response. 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile plays a critical role in the activation of T cells, which are responsible for the immune response. By inhibiting 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile, CP-690,550 effectively suppresses the immune response, which is a key factor in the development of autoimmune diseases.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have significant biochemical and physiological effects on the body. In addition to its immunosuppressive effects, CP-690,550 has also been shown to reduce inflammation and pain associated with autoimmune diseases. However, it is important to note that CP-690,550 can also have negative effects on the body, including an increased risk of infection.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP-690,550 for lab experiments is its selectivity for 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile, which makes it a valuable tool for studying the immune response. However, CP-690,550 also has limitations, including its potential toxicity and the need for careful dosing to avoid negative effects on the body.

Future Directions

There are several potential future directions for research involving CP-690,550. One area of interest is in the development of new therapies for autoimmune diseases that are more effective and have fewer side effects than current treatments. Another potential direction for research is in the development of new 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile inhibitors that are even more selective and effective than CP-690,550. Additionally, CP-690,550 may have potential applications in other areas of research, such as cancer treatment and organ transplantation.

Synthesis Methods

The synthesis of CP-690,550 involves a multi-step process that starts with the reaction of 6-chloro-2-phenyl-4-pyrimidinamine with 3-methyl-1H-pyrazole-4-carbonitrile in the presence of a base. The resulting intermediate is then reacted with various reagents to produce the final product.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. CP-690,550 has been shown to effectively suppress the immune response, which is a key factor in the development of these diseases.